Cas no 19659-64-4 (Dodecanethioic acid,1,1'-anhydrosulfide)

Dodecanethioic acid,1,1'-anhydrosulfide structure
19659-64-4 structure
Product Name:Dodecanethioic acid,1,1'-anhydrosulfide
CAS No:19659-64-4
MF:C24H46O2S
MW:398.685846805573
CID:189361
PubChem ID:88186
Update Time:2025-04-19

Dodecanethioic acid,1,1'-anhydrosulfide Chemical and Physical Properties

Names and Identifiers

    • Dodecanethioic acid,1,1'-anhydrosulfide
    • Dodecanethioic acid, anhydrosulfide
    • S-dodecanoyl dodecanethioate
    • dodecanoic thioanhydride
    • Thiolauric anhydride
    • Bisdodecanoic thioanhydride
    • Dodecanethioic acid, 1,1'-anhydrosulfide
    • 19659-64-4
    • DTXSID2066513
    • Inchi: 1S/C24H46O2S/c1-3-5-7-9-11-13-15-17-19-21-23(25)27-24(26)22-20-18-16-14-12-10-8-6-4-2/h3-22H2,1-2H3
    • InChI Key: UBUWMRSBMYUJAP-UHFFFAOYSA-N
    • SMILES: S(C(CCCCCCCCCCC)=O)C(CCCCCCCCCCC)=O

Computed Properties

  • Exact Mass: 398.32208
  • Monoisotopic Mass: 398.322
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 27
  • Rotatable Bond Count: 22
  • Complexity: 309
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 10.8
  • Topological Polar Surface Area: 59.4Ų

Experimental Properties

  • Density: 0.92
  • Boiling Point: 467.3°Cat760mmHg
  • Flash Point: 171.3°C
  • Refractive Index: 1.472
  • PSA: 34.14
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